Cas no 42416-23-9 (2-(2-Chlorobenzyl)thioethylamine)

2-(2-Chlorobenzyl)thioethylamine is a synthetic organic compound featuring a chlorobenzyl group linked to a thioethylamine moiety. This structure imparts versatility in chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both sulfur and nitrogen functionalities allows for further derivatization, enabling applications in the development of bioactive molecules. Its chlorinated aromatic ring enhances stability while providing a reactive site for cross-coupling or substitution reactions. The compound is particularly useful in medicinal chemistry for designing ligands or inhibitors due to its balanced lipophilicity and electronic properties. Proper handling is required due to potential reactivity of the amine and thioether groups.
2-(2-Chlorobenzyl)thioethylamine structure
42416-23-9 structure
Product Name:2-(2-Chlorobenzyl)thioethylamine
CAS No:42416-23-9
MF:C9H12ClNS
MW:201.716279983521
MDL:MFCD01764943
CID:332334
PubChem ID:234909
Update Time:2025-06-07

2-(2-Chlorobenzyl)thioethylamine Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-[[(2-chlorophenyl)methyl]thio]-
    • 2-(2-Chlorobenzylthio)ethylamine
    • 2-[(2-Chlorobenzyl)thio]ethanamine
    • 2-[(2-CHLOROBENZYL)THIO]ETHYLAMINE
    • 2-[(2-chlorophenyl)methylsulfanyl]ethanamine
    • 2-((2-chlorobenzyl)thio)ethanamine
    • 2-(2-Chlor-benzylmercapto)-aethylamin
    • 2-(2-chloro-benzylsulfanyl)-ethylamine
    • 2-[(2-chlorobenzyl)sulfanyl]ethanamine
    • AC1L5T7Z
    • AC1Q3PIP
    • NCIStruc1_000458
    • NCIStruc2_000539
    • NSC35755
    • CHEMBL1376952
    • SB76843
    • NCGC00013412-02
    • DTXSID90284115
    • SCHEMBL10952426
    • {2-[(2-chlorobenzyl)thio]ethyl}amine
    • NCI35755
    • CS-0452438
    • 2-((2-Chlorobenzyl)thio)ethan-1-amine
    • NCI60_003233
    • 2-[(2-chlorobenzyl)thio]ethanamine, AldrichCPR
    • 42416-23-9
    • NCGC00013412
    • AKOS000167407
    • MFCD01764943
    • 2-{[(2-chlorophenyl)methyl]sulfanyl}ethan-1-amine
    • NCGC00096527-01
    • PS-4640
    • CCG-37926
    • NSC-35755
    • ALBB-027070
    • DB-192148
    • STK825987
    • 2-(2-Chlorobenzyl)thioethylamine
    • MDL： MFCD01764943
    • Inchi： 1S/C9H12ClNS/c10-9-4-2-1-3-8(9)7-12-6-5-11/h1-4H,5-7,11H2
    • InChI Key： CEOBXCFVZOZDFM-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1CSCCN

Computed Properties

  • Exact Mass: 201.03800
  • Monoisotopic Mass: 201.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 51.3A^2

Experimental Properties

  • Density: 1.198
  • Boiling Point: 160 °C
  • Flash Point: 137°C
  • Refractive Index: 1.59
  • PSA: 51.32000
  • LogP: 3.23220
  • Sensitiveness: Air Sensitive

2-(2-Chlorobenzyl)thioethylamine Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material Identification： C
  • HazardClass：8

2-(2-Chlorobenzyl)thioethylamine Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(2-Chlorobenzyl)thioethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR29429-250mg
2-[(2-Chlorobenzyl)thio]ethylamine
 42416-23-9
250mg
 £38.00 2025-02-19
Apollo Scientific
OR29429-1g
2-[(2-Chlorobenzyl)thio]ethylamine
 42416-23-9
1g
 £136.00 2025-02-19
TRC
C385460-10mg
2-[(2-Chlorobenzyl)thio]ethylamine
 42416-23-9
10mg
 $ 50.00 2022-06-06
TRC
C385460-50mg
2-[(2-Chlorobenzyl)thio]ethylamine
 42416-23-9
50mg
 $ 70.00 2022-06-06
TRC
C385460-100mg
2-[(2-Chlorobenzyl)thio]ethylamine
 42416-23-9
100mg
 $ 95.00 2022-06-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33983-1g
2-(2-Chlorobenzylthio)ethylamine, 97%
 42416-23-9 97%
1g
 ￥6438.00 2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33983-250mg
2-(2-Chlorobenzylthio)ethylamine, 97%
 42416-23-9 97%
250mg
 ￥2311.00 2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33983-5g
2-(2-Chlorobenzylthio)ethylamine, 97%
 42416-23-9 97%
5g
 ￥21093.00 2023-02-25
eNovation Chemicals LLC
D771020-1g
2-[(2-CHLOROBENZYL)THIO]ETHYLAMINE
 42416-23-9 97%
1g
 $195 2024-06-06
eNovation Chemicals LLC
D771020-1g
2-[(2-CHLOROBENZYL)THIO]ETHYLAMINE
 42416-23-9 97%
1g
 $395 2025-03-01

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